N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-methyl-benzenesulfonamide
Overview
Description
The compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry. Sulfonamides have a variety of biological activities and are part of several therapeutic drugs .
Molecular Structure Analysis
The compound likely contains a benzhydryl group (two benzene rings connected by a carbon atom), a piperazine ring (a six-membered ring with two nitrogen atoms), and a sulfonamide group (a sulfur atom doubly bonded to an oxygen atom and singly bonded to two other groups, one of which is an amine) based on its name .Scientific Research Applications
Carbonic Anhydrase Inhibition and Anticonvulsant Action
Research has identified novel benzenesulfonamide derivatives as effective inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes. These compounds, including N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-methyl-benzenesulfonamide, have demonstrated low nanomolar inhibitory action against human isoforms of CA, particularly hCA II, which plays a role in epileptogenesis. Some derivatives have shown promise in providing effective seizure protection in animal models, indicating potential anticonvulsant applications (Mishra et al., 2017).
Antimicrobial Activity
A study on the structures of 1-benzhydryl-sulfonyl-piperazine derivatives, which share a structural motif with the compound , reported anti-malarial activity. These findings suggest that modifications of the piperazine derivatives could yield potent antimicrobial agents (Cunico et al., 2009).
Enzyme Inhibitory Profiles
Sulfonamides incorporating triazine structural motifs have been investigated for their antioxidant and enzyme inhibitory profiles. These compounds were evaluated against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase, which are associated with diseases like Alzheimer's, Parkinson's, and pigmentation disorders. This research demonstrates the chemical's potential in developing treatments for these conditions (Lolak et al., 2020).
Anticancer Properties
Further studies have delved into the synthesis of sulfonamides, including those with piperazine and benzenesulfonamide frameworks, for their anticancer properties. Compounds have been characterized and evaluated for their ability to inhibit human breast cancer cell proliferation, specifically targeting MDA-MB-231 cells. This suggests the compound's utility in developing new chemotherapeutic agents (Kumar et al., 2007).
Mechanism of Action
Properties
IUPAC Name |
N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-N-methylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O3S/c1-27(33(31,32)24-15-9-4-10-16-24)21-25(30)28-17-19-29(20-18-28)26(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-16,26H,17-21H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJVXQKFJZCHCSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.